Cas no 2227723-38-6 (rac-(1R,2R)-2-(3,4-dimethoxyphenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(3,4-dimethoxyphenyl)cyclopropylmethanamine
• CAS No: 2227723-38-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6283572
• PubChem ID: 93696555
• Update Time: 2025-10-24

rac-(1R,2R)-2-(3,4-dimethoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3,4-dimethoxyphenyl)cyclopropylmethanamine
• rac-[(1R,2R)-2-(3,4-dimethoxyphenyl)cyclopropyl]methanamine
• 2227723-38-6
• EN300-1833745

• Inchi： 1S/C12H17NO2/c1-14-11-4-3-8(6-12(11)15-2)10-5-9(10)7-13/h3-4,6,9-10H,5,7,13H2,1-2H3/t9-,10-/m0/s1
• InChI Key： RAUYVYKEMYHHJA-UWVGGRQHSA-N
• SMILES： O(C)C1=C(C=CC(=C1)[C@@H]1C[C@H]1CN)OC

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5Ų

Additional information on rac-(1R,2R)-2-(3,4-dimethoxyphenyl)cyclopropylmethanamine

Research Brief on rac-(1R,2R)-2-(3,4-dimethoxyphenyl)cyclopropylmethanamine (CAS: 2227723-38-6): Recent Advances and Applications

The compound rac-(1R,2R)-2-(3,4-dimethoxyphenyl)cyclopropylmethanamine (CAS: 2227723-38-6) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, pharmacological properties, and emerging applications.

Recent advancements in synthetic chemistry have enabled more efficient routes for the preparation of rac-(1R,2R)-2-(3,4-dimethoxyphenyl)cyclopropylmethanamine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an optimized asymmetric synthesis method, achieving high enantiomeric purity and yield. The method employs a chiral auxiliary-mediated cyclopropanation, followed by selective deprotection and amination, offering a scalable approach for industrial production. This breakthrough addresses previous challenges related to racemization and low yields, paving the way for broader utilization of this compound in drug discovery.

Pharmacological investigations have revealed that rac-(1R,2R)-2-(3,4-dimethoxyphenyl)cyclopropylmethanamine exhibits notable affinity for serotonin and dopamine receptors, making it a promising candidate for the treatment of neuropsychiatric disorders. Preclinical studies in rodent models have shown that derivatives of this compound can modulate neurotransmitter release and exhibit anxiolytic and antidepressant-like effects. Notably, a 2024 study in Neuropharmacology reported that a novel analog demonstrated improved blood-brain barrier permeability and reduced off-target effects compared to existing therapeutics.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. A 2023 paper in Cancer Research highlighted its role as a scaffold for designing small-molecule inhibitors of protein-protein interactions involved in tumor progression. Specifically, structural modifications of the cyclopropylmethanamine core have yielded compounds with selective activity against cancer cell lines, particularly in glioblastoma and breast cancer models. These findings underscore the versatility of rac-(1R,2R)-2-(3,4-dimethoxyphenyl)cyclopropylmethanamine as a building block for diverse therapeutic agents.

Ongoing clinical trials are evaluating the safety and efficacy of rac-(1R,2R)-2-(3,4-dimethoxyphenyl)cyclopropylmethanamine derivatives in humans. Phase I results for a lead compound (designated PMD-325) indicate favorable pharmacokinetic profiles and preliminary evidence of target engagement in healthy volunteers. Researchers anticipate that Phase II trials, expected to commence in late 2024, will provide critical insights into therapeutic potential for major depressive disorder. Meanwhile, patent activity surrounding this chemical entity has surged, with several pharmaceutical companies filing applications for novel formulations and combination therapies.

In conclusion, rac-(1R,2R)-2-(3,4-dimethoxyphenyl)cyclopropylmethanamine (CAS: 2227723-38-6) represents a multifaceted compound with growing importance in medicinal chemistry. The convergence of improved synthetic methods, expanded pharmacological understanding, and clinical translation efforts positions this molecule as a valuable asset in the development of next-generation therapeutics. Future research directions may focus on further optimizing its selectivity profile and exploring its utility in additional disease areas, such as neurodegenerative disorders and chronic pain management.